Cas no 1436373-28-2 (2-cyano-3-2-(2,2,2-trifluoroethoxy)phenylprop-2-enamide)

• Product Name: 2-cyano-3-2-(2,2,2-trifluoroethoxy)phenylprop-2-enamide
• CAS No: 1436373-28-2
• MF: C₁₂H₉F₃N₂O₂
• MW: 270.207273244858
• CID: 6192682
• PubChem ID: 75407846
• Update Time: 2025-06-09

2-cyano-3-2-(2,2,2-trifluoroethoxy)phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-3-2-(2,2,2-trifluoroethoxy)phenylprop-2-enamide
• EN300-26577084
• Z3071330436
• 2-cyano-3-[2-(2,2,2-trifluoroethoxy)phenyl]prop-2-enamide
• (E)-2-Cyano-3-[2-(2,2,2-trifluoroethoxy)phenyl]prop-2-enamide
• 1436373-28-2

• Inchi： 1S/C12H9F3N2O2/c13-12(14,15)7-19-10-4-2-1-3-8(10)5-9(6-16)11(17)18/h1-5H,7H2,(H2,17,18)/b9-5+
• InChI Key： HJQKWRFDCMINRM-WEVVVXLNSA-N
• SMILES： FC(COC1C=CC=CC=1/C=C(\C#N)/C(N)=O)(F)F

Computed Properties

• Exact Mass: 270.06161202g/mol
• Monoisotopic Mass: 270.06161202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 76.1Ų

Additional information on 2-cyano-3-2-(2,2,2-trifluoroethoxy)phenylprop-2-enamide

Introduction to 2-Cyano-3-(2-(2,2,2-Trifluoroethoxy)phenyl)prop-2-enamide (CAS No. 1436373-28-2)

2-Cyano-3-(2-(2,2,2-trifluoroethoxy)phenyl)prop-2-enamide, with the CAS number 1436373-28-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of α-cyanoacrylamides and is characterized by its unique structural features, including a cyano group, a trifluoroethoxy substituent, and an aromatic ring. These structural elements contribute to its potential biological activities and make it a promising candidate for various therapeutic applications.

The synthesis of 2-cyano-3-(2-(2,2,2-trifluoroethoxy)phenyl)prop-2-enamide typically involves multi-step reactions, including the formation of the cyanoacrylamide core and the introduction of the trifluoroethoxy group. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research and development purposes. The use of green chemistry principles in its synthesis has also been explored to minimize environmental impact and improve sustainability.

In terms of its biological properties, 2-cyano-3-(2-(2,2,2-trifluoroethoxy)phenyl)prop-2-enamide has been studied for its potential as a therapeutic agent. Research has shown that this compound exhibits significant activity against various biological targets, including enzymes and receptors. For instance, studies have demonstrated its ability to inhibit specific kinases involved in cancer cell proliferation and metastasis. Additionally, it has shown promise as an anti-inflammatory agent due to its ability to modulate inflammatory pathways.

The pharmacokinetic properties of 2-cyano-3-(2-(2,2,2-trifluoroethoxy)phenyl)prop-2-enamide have also been investigated. Preclinical studies have indicated that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can effectively reach its intended biological targets and exert its therapeutic effects. Furthermore, the compound's stability under various conditions has been evaluated to ensure its reliability in different formulations.

Clinical trials are currently underway to further assess the safety and efficacy of 2-cyano-3-(2-(2,2,2-trifluoroethoxy)phenyl)prop-2-enamide. Early results from phase I trials have shown promising outcomes in terms of tolerability and preliminary efficacy. These findings have paved the way for more advanced clinical trials to explore its potential as a treatment for various diseases.

In addition to its therapeutic applications, 2-cyano-3-(2-(2,2,2-trifluoroethoxy)phenyl)prop-2-enamide has also been studied for its use in diagnostic imaging. Its unique chemical structure allows it to be labeled with radiotracers or fluorescent markers, making it useful for non-invasive imaging techniques such as positron emission tomography (PET) and fluorescence imaging. This dual functionality enhances its value in both diagnostic and therapeutic contexts.

The potential applications of 2-cyano-3-(2-(2,2,2-trifluoroethoxy)phenyl)prop-2-enamide extend beyond traditional pharmaceuticals. It has also been explored for use in agrochemicals due to its ability to target specific enzymes involved in plant metabolism. This opens up new avenues for developing more effective and environmentally friendly pesticides and herbicides.

In conclusion, 2-cyano-3-(2-(2,2,2-trifluoroethoxy)phenyl)prop-2-enamide (CAS No. 1436373-28-2) is a versatile compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, diagnostic imaging, and agrochemicals. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, further solidifying its importance in these fields. As more data becomes available from clinical trials and other studies, the full potential of this compound is likely to be realized.